Cas no 828252-08-0 (1H-Indole-5-carboxylic acid, 4-chloro-2,3-dihydro-2,3-dioxo-)

• Product name: 1H-Indole-5-carboxylic acid, 4-chloro-2,3-dihydro-2,3-dioxo-
• CAS No: 828252-08-0
• MF: C₉H₄ClNO₄
• MW: 225.585361480713
• CID: 682186
• PubChem ID: 22169658

1H-Indole-5-carboxylic acid, 4-chloro-2,3-dihydro-2,3-dioxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-5-carboxylic acid, 4-chloro-2,3-dihydro-2,3-dioxo-
• 4-chloro-2,3-dioxo-1H-indole-5-carboxylic acid
• VSSMCTBFJZLMGV-UHFFFAOYSA-N
• 4-chloro-2,3-dioxoindoline-5-carboxylic acid
• SCHEMBL5738850
• 828252-08-0
• 4-Chloro-2,3-dioxo-2,3-dihydro-1H-indole-5-carboxylic acid
• DTXSID00623152

• Inchi： InChI=1S/C9H4ClNO4/c10-6-3(9(14)15)1-2-4-5(6)7(12)8(13)11-4/h1-2H,(H,14,15)(H,11,12,13)
• InChI Key： VSSMCTBFJZLMGV-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C(=C1C(=O)O)Cl)C(=O)C(=O)N2

Computed Properties

• Exact Mass: 224.9828853g/mol
• Monoisotopic Mass: 224.9828853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.5Ų
• XLogP3: 0.9